4-[5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 3-pyridin-4-yl-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O4/c1-20-12-8-11(9-13(21-2)14(12)22-3)16-18-15(19-23-16)10-4-6-17-7-5-10/h4-9H,1-3H3
• InChI Key: SJAXWRFKCIWXOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

4-[5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has attracted significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• A study detailed the synthesis of novel 5-substituted 2-[2-(pyridyl)ethenyl]-1,3,4-oxadiazoles, highlighting the influence of substituents on the basicity of the pyridine system (Kudelko, Jasiak, & Ejsmont, 2014).

Applications in Organic Light-Emitting Diodes (OLEDs)

• Research focused on the synthesis and structure of new bis(1,3,4-oxadiazole) systems for use in OLEDs, demonstrating significant efficiency improvements in devices using these materials (Wang, Jung, Hua, Pearson, Bryce, Petty, Batsanov, Goeta, & Howard, 2001).

Photophysical Studies

• A photophysical study of a cationic amphiphile that behaves as a fluorescent liquid crystal was conducted, showing significant changes in quantum yields in different environments (Pedro, Mora, Westphal, Gallardo, Fiedler, & Nome, 2012).

Antimycobacterial Activity

• Synthesis and evaluation of 4-(5-substituted-1,3,4-oxadiazol-2-yl)pyridines for in vitro antimycobacterial activity showed significant activity against Mycobacterium tuberculosis (Navarrete-Vázquez, Molina-Salinas, Duarte-Fajardo, Vargas-Villarreal, Estrada-Soto, González-Salazar, Hernández-Núñez, & Said-Fernández, 2007).

Anticancer and Antimicrobial Agents

• The synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents revealed their potential in combating various pathogenic strains (Katariya, Vennapu, & Shah, 2021).